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For Researchers, Scientists, and Drug Development Professionals

Introduction

Endothall, a dicarboxylic acid herbicide, has been utilized for decades in both terrestrial and
aguatic environments for the control of a wide range of weeds.[1][2] Its primary mode of action
involves the inhibition of protein phosphatase 2A (PP2A), a crucial enzyme in cellular signaling,
leading to a cascade of downstream effects that result in plant cell death.[3][4] This technical
guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and multifaceted mechanism of action of Endothall, intended for researchers,
scientists, and professionals in drug development.

Chemical Structure and Identification

Endothall is chemically known as 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid.[5] Its
structure consists of a bridged bicyclic ether with two adjacent carboxylic acid groups. This
unique structure is central to its biological activity.

Table 1: Chemical Identifiers for Endothall
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Identifier Value
7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic
IUPAC Name )
acid
CAS Number 145-73-3
Molecular Formula CsH100s

InChl Key

GXEKYRXVRROBEV-UHFFFAOYSA-N

SMILES

C1C2CC(C102)C(=0)0)C(=0)0

Physicochemical Properties

The physicochemical properties of Endothall influence its environmental fate, bioavailability,

and interaction with biological systems. It is a white, odorless crystalline solid.

Table 2: Physicochemical Properties of Endothall

Property Value
Molecular Weight 186.16 g/mol
Melting Point 144 °C (decomposes)

Water Solubility

100 g/L at 20 °C

logP (Octanol-Water Partition Coefficient)

-0.5 to 1.91 (for the acid form)

Vapor Pressure

1.57 x 1071 mm Hg at 24 °C

pKax

3.4

pKaz

6.7

Mechanism of Action

Endothall's primary mechanism of action is the potent and selective inhibition of protein

phosphatase 2A (PP2A), a key serine/threonine phosphatase involved in a myriad of cellular
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processes. However, its phytotoxicity is also attributed to its effects on other cellular functions,
including protein and lipid synthesis, and the disruption of cell membrane integrity.

Inhibition of Protein Phosphatase 2A (PP2A)

PP2A is a crucial regulator of cell cycle progression, signal transduction, and vesicle trafficking.
By inhibiting PP2A, Endothall disrupts the dephosphorylation of numerous substrate proteins,
leading to a hyperphosphorylated state and subsequent cellular dysfunction.

Table 3: Inhibitory Activity of Endothall against Protein Phosphatases

Enzyme Target ICs0
Protein Phosphatase 2A (PP2A) 90 nM
Protein Phosphatase 1 (PP1) >10,000 nM

Note: ICso values can vary depending on the specific assay conditions and the form of
Endothall used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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